Cas no 2138200-35-6 (tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate
• CAS No: 2138200-35-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6615169
• PubChem ID: 165465229
• Update Time: 2025-05-21

tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2138200-35-6
• EN300-799694
• tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate

• Inchi： 1S/C13H23NO3/c1-9-6-10(9)7-11(15)8-14(5)12(16)17-13(2,3)4/h9-10H,6-8H2,1-5H3
• InChI Key： OUYNJWDXDQIDRF-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C(=O)OC(C)(C)C)CC1CC1C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate

tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate, identified by the CAS number 2138200-35-6, is a complex organic molecule with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. Its structure is characterized by a tert-butyl group attached to a carbamate functional group, with additional substituents that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. The presence of a cyclopropyl group within its structure contributes to its unique pharmacokinetic properties, making it an attractive candidate for targeted drug delivery systems. Researchers have explored its ability to inhibit specific enzymes, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

In the agricultural sector, this compound has shown promise as a pesticide. Its ability to disrupt insect metabolism without causing significant harm to non-target species makes it a sustainable alternative to traditional chemical pesticides. Field trials have demonstrated its effectiveness in controlling crop pests while maintaining soil health and biodiversity.

The synthesis of tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has facilitated its adoption in both research and industrial settings.

From an environmental perspective, this compound exhibits favorable biodegradation characteristics. Studies have shown that it breaks down into non-toxic byproducts under aerobic conditions, reducing its ecological footprint. This property aligns with global efforts to develop eco-friendly chemicals that minimize harm to ecosystems.

In conclusion, tert-butyl N-methyl-N-[3-(2-methylcyclopropyl)-2-oxopropyl]carbamate is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern science and technology.